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Cat. No.: B13141253

Get Quote

Comparative Analysis: Cerium(III) Bromide
Hydrate Suppliers
Executive Summary: The Quality-Performance
Nexus
Cerium(III) bromide (

) has emerged as a critical material in two distinct fields: high-resolution gamma-ray
spectroscopy (scintillators) and organic synthesis (Lewis acid catalysis). While the fundamental
chemical identity (

) remains the same, the required specifications vary drastically by application.

This guide moves beyond simple price comparisons to analyze the purity profiles, hydration

consistency, and trace impurity impact of major suppliers.

Supplier Tier Classification
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Tier
Supplier
Examples

Typical Purity
Target
Application

Key
Characteristic

Tier 1: Photonic

Grade

Alfa Aesar

(Thermo),

American

Elements (5N)

99.999% (REO

basis)

Scintillator

Crystal Growth

Ultra-low

lanthanide

impurities; strict

control of

oxybromides.

Tier 2: Synthesis

Grade

Sigma-Aldrich

(Standard),

Strem

99.9% (Trace

Metals)

Organic

Catalysis

Reliable

stoichiometry;

cost-effective;

higher tolerance

for water.

Tier 3:

Bulk/Industrial

ProChem,

Chemsavers,

Stanford

Materials

99% - 99.5%
Precursor

Synthesis

Variable

hydration;

requires

purification

before sensitive

use.

Technical Deep Dive: The Hidden Variables
When sourcing

, you are not just buying a salt; you are managing two critical instability vectors: Oxybromide
Formation and Lanthanide Contamination.

A. The Oxybromide Trap
Cerium(III) bromide is aggressively hygroscopic. Upon heating or prolonged exposure to

moisture, it does not simply dry; it hydrolyzes:

Impact:

is insoluble and non-scintillating. In crystal growth, it causes cloudiness and cracking. In
catalysis, it alters the Lewis acidity.

B. Lanthanide Impurities (The "REO" Spec)
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For scintillation, "99.99% purity" is meaningless unless it specifies Rare Earth Oxide (REO)

basis. Impurities like Praseodymium (

) and Neodymium (

) have 4f-4f transitions that can quench the fast 5d-4f emission of

, destroying energy resolution.

Comparative Analysis of Suppliers
The following analysis synthesizes technical specifications and typical batch-to-batch

consistency observed in research environments.

Table 1: Supplier Specification Matrix
Metric

Sigma-Aldrich

(Merck)

Alfa Aesar

(Thermo)

American

Elements

Strem

(Ascensus)

Product Line
AnhydroBeads™

/ Standard

REacton™

Grade
AE High Purity Standard

Purity Claim
99.9% - 99.99%

(Trace Metal)

99.99% -

99.999% (REO)
3N, 4N, 5N 99.9%

Hydration (

)

Varies (often

anhydrous focus)
Typically Customizable Hydrate

Form

Beads

(Anhydrous) or

Powder

Crystalline

Aggregates
Powder / Pieces Powder

Packaging
Ampouled under

Argon

Glass/Poly bottle

(sealed)
Vacuum sealed Glass bottle

Best For

Direct use in

glovebox

catalysis

Crystal growth

precursors

Custom high-

purity needs

General

synthesis

Simulated Case Study: Batch Consistency
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Based on typical certificate of analysis (CoA) variances.

Scenario: A lab orders 50g from Supplier A (Tier 1) and Supplier B (Tier 2) for a coupling

reaction.

Supplier A (Tier 1): Water content is consistently 5.0 moles per mole Ce. Dissolution in THF

is clear.

Supplier B (Tier 2): Water content fluctuates between 6.0 and 7.5 moles between batches.

Dissolution in THF yields a faint white suspension (trace

).

Conclusion: For catalysis, Supplier B is acceptable if the catalyst loading is adjusted. For

crystal growth, Supplier B would result in a failed boule.

Experimental Validation Protocols
Do not rely solely on the label. Use these protocols to validate your material.

Protocol A: The "Turbidity Check" (Oxybromide
Detection)
A rapid pass/fail test for material degradation.

Preparation: Prepare a 0.1 M solution of the sourced

hydrate in dry Ethanol or THF (Note:

is soluble;

is insoluble).

Measurement:

Visual: Hold vial against a black background with a strong side-light (Tyndall effect).

Quantitative: Use a nephelometer.
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Criteria:

Pass: Solution is optically clear (< 2 NTU).

Fail: Visible haze or white precipitate. Do not use for crystal growth.

Protocol B: ICP-MS for Lanthanide Segregation
Essential for Scintillator Developers.

Digestion: Dissolve 100 mg sample in 5%

(Suprapur grade).

Calibration: Use a multi-element REE standard (La, Pr, Nd, Sm, Eu, Gd).

Target Limits (Scintillation):

: < 1 ppm

(Transition metals): < 5 ppm

Protocol C: TGA Dehydration Profile
To determine exact stoichiometry (

).

Instrument: Thermogravimetric Analyzer (TGA).

Ramp: Room Temp to 600°C at 5°C/min under flowing Argon.

Analysis:

First weight loss step (<150°C): Surface water.

Second step (150-250°C): Structural water (

).

Calculation: Use the weight loss
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to calculate

in

.

Warning: Significant weight loss >300°C indicates decomposition to oxybromide (release

of HBr).

Visualizations
Workflow 1: Quality Control Decision Matrix
This diagram outlines the logic for accepting or rejecting a batch based on application.
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Receive CeBr3 Hydrate

Visual Inspection
(Clumping/Discoloration)

Protocol A:
Solubility/Turbidity Test

(in Ethanol/THF)

Pass

REJECT BATCH
(Return to Supplier)

Fail (Yellow/Brown)

Intended Application?

Clear Solution

Turbid/PrecipitateScintillation / Crystal GrowthOrganic Catalysis

Protocol B: ICP-MS
(Check RE Impurities)

Controlled Dehydration
(w/ NH4Br + Vacuum)

<1ppm Impurities >1ppm Impurities

Crystal Growth (Bridgman)

Protocol C: TGA
(Check Water Content)

Adjust Catalyst Loading
Based on TGA

Perform Synthesis

Click to download full resolution via product page

Figure 1: Decision matrix for validating incoming CeBr3 raw material.
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Workflow 2: Supplier Selection Logic
How to choose the right supplier based on your constraints.

Define Requirement Critical Requirement:
Ultra-High Purity (5N)?

Requirement:
Pre-dried (Anhydrous)?

No (Catalysis)

Select Tier 1
(Alfa Aesar / American Elements)

Focus: REO Purity

Yes (Scintillators)

Constraint:
Budget Sensitive?No (Can dry in-house)

Select Tier 2 Anhydrous
(Sigma AnhydroBeads)

Focus: Convenience

Yes (Glovebox Ready)

Select Tier 2 Hydrate
(Strem / Sigma Std)

Focus: Balance
No (Research Scale)

Select Tier 3
(ProChem / Bulk)

Focus: Cost

Yes (High Volume)

Click to download full resolution via product page

Figure 2: Strategic sourcing logic for Cerium(III) Bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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